Cas no 46319-71-5 (Benzenepropanol, g-methyl-, 1-acetate)

Benzenepropanol, g-methyl-, 1-acetate structure
46319-71-5 structure
Product Name:Benzenepropanol, g-methyl-, 1-acetate
CAS No:46319-71-5
MF:C12H16O2
MW:192.254243850708
CID:331810
PubChem ID:3016455
Update Time:2025-04-19

Benzenepropanol, g-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, g-methyl-, 1-acetate
    • 3-phenylbutyl acetate
    • DCQSJWISXFTJAP-UHFFFAOYSA-N
    • SCHEMBL4781947
    • DTXSID40963549
    • (+)-1-acetoxy-3-phenylbutane
    • EINECS 256-262-3
    • 46319-71-5
    • NS00058104
    • Inchi: 1S/C12H16O2/c1-10(8-9-14-11(2)13)12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
    • InChI Key: DCQSJWISXFTJAP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 192.11503
  • Monoisotopic Mass: 192.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.8

Experimental Properties

  • Density: 0.998
  • Boiling Point: 268.8°C at 760 mmHg
  • Flash Point: 109.1°C
  • Refractive Index: 1.494
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